Cas no 402714-65-2 (2-4-(Trifluoromethyl)PhenoxyBenzoic Acid)

• Product Name: 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid
• CAS No: 402714-65-2
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• MDL: MFCD03840026
• CID: 2826032
• PubChem ID: 3692283
• Update Time: 2025-06-08

2-4-(Trifluoromethyl)PhenoxyBenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid
• SCHEMBL9138387
• 2-[4-(trifluoromethyl)phenoxy]benzoicAcid
• 2-(4-Trifluoromethylphenoxy)benzoic acid
• 2-[4-(trifluoromethyl)phenoxy]benzoic Acid
• AS-45051
• MFCD03840026
• AKOS011515038
• CS-0171187
• FT53144
• 2-(4-(Trifluoromethyl)phenoxy)benzoicacid
• JGAFZZORINPDFU-UHFFFAOYSA-N
• AR1187
• DTXSID40395124
• 402714-65-2

• MDL： MFCD03840026
• Inchi： 1S/C14H9F3O3/c15-14(16,17)9-5-7-10(8-6-9)20-12-4-2-1-3-11(12)13(18)19/h1-8H,(H,18,19)
• InChI Key： JGAFZZORINPDFU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 282.05037863Da
• Monoisotopic Mass: 282.05037863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

2-4-(Trifluoromethyl)PhenoxyBenzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid

Introduction to 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid (CAS No. 402714-65-2)

2-4-(Trifluoromethyl)PhenoxyBenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 402714-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a phenoxy group and a trifluoromethyl substituent. The unique structural features of this molecule contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for scientists exploring novel therapeutic agents.

The molecular structure of 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid consists of a benzoic acid core substituted with a phenoxy group at the 2 and 4 positions, and a trifluoromethyl group at the para position of the phenoxy ring. This arrangement imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The trifluoromethyl group, in particular, is known for its ability to modulate enzyme interactions and improve binding affinity, thereby influencing the compound's pharmacokinetic profile.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have shown that compounds containing this moiety exhibit potential in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The presence of the trifluoromethyl group further enhances these properties by increasing the compound's bioavailability and reducing susceptibility to metabolic degradation.

One of the most compelling aspects of 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid is its role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. For instance, preliminary studies have suggested that derivatives of this compound may interfere with the activity of kinases and other signaling proteins involved in cell proliferation and survival.

The trifluoromethyl group plays a pivotal role in modulating the electronic properties of the molecule, influencing its interactions with biological targets. This feature has been exploited in the design of highly selective drugs that can interact with specific receptors or enzymes without affecting others. The enhanced lipophilicity conferred by the trifluoromethyl substituent also contributes to improved membrane permeability, facilitating better drug absorption and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid derivatives with high accuracy. These computational models have been instrumental in guiding synthetic efforts towards optimizing potency and minimizing off-target effects. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further development.

The synthesis of 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the complex framework efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure to tailor specific biological activities.

Evaluation of 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid in preclinical studies has revealed intriguing pharmacological properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with cellular receptors has been explored for possible applications in neuroprotective therapies.

The compound's stability under various physiological conditions makes it a valuable candidate for formulation into drug products. Its resistance to hydrolysis and oxidation ensures prolonged activity within the body, enhancing therapeutic efficacy. Furthermore, its compatibility with standard pharmaceutical excipients allows for easy integration into drug formulations without compromising stability or bioavailability.

As research continues to uncover new applications for benzoic acid derivatives, 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid is poised to play a significant role in next-generation drug development. Its unique structural features and versatile biological activities make it an attractive scaffold for designing innovative therapeutic agents targeting unmet medical needs. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in translating these findings into clinical reality.

The future prospects for 2-4-(Trifluoromethyl)PhenoxyBenzoic Acid are promising, with ongoing studies exploring its potential in areas such as immunotherapy and anti-viral treatments. The compound's ability to modulate multiple biological pathways offers a broad spectrum of possibilities for therapeutic intervention. As our understanding of disease mechanisms evolves, so too will our capacity to harness this versatile molecule for improving human health.